Cas no 139472-21-2 (1,3-Benzenedicarboxylic acid, 2-bromo-4,6-dimethyl-, dimethyl ester)

1,3-Benzenedicarboxylic acid, 2-bromo-4,6-dimethyl-, dimethyl ester structure
139472-21-2 structure
Product Name:1,3-Benzenedicarboxylic acid, 2-bromo-4,6-dimethyl-, dimethyl ester
CAS No:139472-21-2
MF:C12H13BrO4
MW:301.133223295212
CID:1288036
Update Time:2024-08-04

1,3-Benzenedicarboxylic acid, 2-bromo-4,6-dimethyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, 2-bromo-4,6-dimethyl-, dimethyl ester
    • 1,3-Benzenedicarboxylic acid, 2-bromo-4,6-dimethyl-, 1,3-dimethyl ester
    • Inchi: 1S/C12H13BrO4/c1-6-5-7(2)9(12(15)17-4)10(13)8(6)11(14)16-3/h5H,1-4H3
    • InChI Key: MRSPHYBEAYGWMI-UHFFFAOYSA-N
    • SMILES: C1(C(OC)=O)=C(C)C=C(C)C(C(OC)=O)=C1Br

Computed Properties

  • Exact Mass: 299.99969

Experimental Properties

  • Density: 1.407±0.06 g/cm3(Predicted)
  • Boiling Point: 337.8±37.0 °C(Predicted)
  • PSA: 52.6

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